Cas no 35877-37-3 (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 35877-37-3
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• MDL: MFCD00795487
• CID: 322661
• PubChem ID: 135431262
• Update Time: 2025-10-29

1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-1-(phenylmethyl)-
• 1-benzyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-benzyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
• 1-benzyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 1-Benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 1-benzyl-5-(2,2-diethoxyethyl)-1H-pyrazolo-[3,4-d]pyrimidin-4(5H)-one
• 1-benzylpyrazolo[5,4-d]pyrimidin-4-ol
• AC1L5FJT
• AC1Q6ID2
• F2161-0047
• NSC19126
• Oprea1_834287
• SCHEMBL11288191
• AKOS000269607
• F1405-0575
• 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AS-65160
• CHEMBL1566485
• DTXSID10280937
• EN300-110887
• CS-0035736
• IFLab1_005727
• MFCD00795487
• NCGC00020032-01
• NSC-19126
• HMS1428E07
• SMR000035888
• SR-01000001928
• 35877-37-3
• IDI1_011130
• NCGC00020032-02
• Z228566546
• MLS000077694
• CCG-274657
• W11661
• SR-01000001928-2
• AKOS001338452
• 1-benzyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• HMS2425N13
• 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol

• MDL： MFCD00795487
• Inchi： 1S/C12H10N4O/c17-12-10-6-15-16(11(10)13-8-14-12)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,13,14,17)
• InChI Key： ASCMRDPFTNELIK-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.0856
• Monoisotopic Mass: 226.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 247 ºC (ethanol )
• Boiling Point: 403.2°Cat760mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.719
• Solubility: Insuluble (7.9E-3 g/L) (25 ºC),
• PSA: 57.06
• LogP: 1.16790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol

Comprehensive Overview of 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 35877-37-3): Properties, Applications, and Research Insights

1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 35877-37-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework. This pyrazolo[3,4-d]pyrimidine derivative is characterized by a fused bicyclic system, which is often associated with bioactive properties. Researchers are increasingly exploring its potential as a scaffold for drug development, particularly in targeting enzymes like kinases and phosphodiesterases, which are critical in cellular signaling pathways.

The compound's benzyl substitution at the 1-position enhances its lipophilicity, potentially improving membrane permeability—a key factor in drug bioavailability. Recent studies highlight its relevance in cancer therapeutics, where pyrazolo[3,4-d]pyrimidine analogs have shown inhibitory effects on tumor growth. This aligns with the growing demand for targeted cancer therapies, a hot topic in medical forums and PubMed searches. Additionally, its 4-ol functional group offers versatility for further chemical modifications, making it a valuable intermediate in medicinal chemistry.

From a synthetic perspective, 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol is often synthesized via cyclocondensation reactions, with yields optimized through microwave-assisted techniques—a trend popularized in green chemistry discussions. Its CAS No. 35877-37-3 serves as a unique identifier in chemical databases like SciFinder and Reaxys, where researchers frequently query its physicochemical properties (e.g., solubility, melting point) for lab applications. The compound's stability under physiological conditions also makes it a candidate for in vivo studies, a recurring theme in biopharmaceutical research.

Beyond oncology, this compound's structural analogs are investigated for neuroprotective and anti-inflammatory effects, addressing trending health concerns such as neurodegenerative diseases and chronic inflammation. Its mechanism of action often involves modulation of purinergic receptors, a subject of intense debate in ACS Journal publications. As the scientific community leans toward personalized medicine, the adaptability of 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol in structure-activity relationship (SAR) studies positions it as a promising candidate for next-generation therapeutics.

In summary, 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 35877-37-3) exemplifies the intersection of synthetic chemistry and drug discovery. Its multifaceted applications—from kinase inhibition to neuroprotection—reflect the compound's versatility, while its search popularity in chemical databases underscores its industrial and academic relevance. As research progresses, this molecule may unlock novel therapeutic avenues, answering pressing questions in precision medicine and biomolecular engineering.